Cas no 1202163-75-4 (2-Methoxy-6-phenylnicotinaldehyde)

• Product Name: 2-Methoxy-6-phenylnicotinaldehyde
• CAS No: 1202163-75-4
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 4802128
• Update Time: 2025-05-20

2-Methoxy-6-phenylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-phenylnicotinaldehyde
• 2-methoxy-6-phenylpyridine-3-carbaldehyde

• Inchi： 1S/C13H11NO2/c1-16-13-11(9-15)7-8-12(14-13)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： ZWXQPKJCPJBQMB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=O)C=CC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on 2-Methoxy-6-phenylnicotinaldehyde

Introduction to 2-Methoxy-6-phenylnicotinaldehyde (CAS No. 1202163-75-4)

2-Methoxy-6-phenylnicotinaldehyde (CAS No. 1202163-75-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group and a phenyl substituent attached to a nicotinaldehyde framework. These characteristics make it an attractive building block for the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 2-Methoxy-6-phenylnicotinaldehyde can be represented as C₁₄H₁₃NO₂. The presence of the methoxy group and the phenyl substituent imparts specific electronic and steric properties that influence its reactivity and biological activity. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of cancer treatment and neurodegenerative diseases.

In the realm of organic synthesis, 2-Methoxy-6-phenylnicotinaldehyde serves as a valuable intermediate for the preparation of complex molecules. Its aldehyde functionality can undergo a variety of reactions, such as condensation, reduction, and oxidation, making it a versatile starting material for synthetic chemists. For instance, it can be used in the synthesis of heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals.

One of the key applications of 2-Methoxy-6-phenylnicotinaldehyde is in the development of small molecule inhibitors for various biological targets. Recent research has shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-Methoxy-6-phenylnicotinaldehyde effectively inhibited the activity of protein kinases, which are crucial enzymes in cell signaling pathways associated with cancer progression.

In addition to its potential as a therapeutic agent, 2-Methoxy-6-phenylnicotinaldehyde has also been explored for its use in diagnostic imaging. The unique electronic properties of this compound make it suitable for conjugation with imaging agents, such as fluorescent dyes or radiolabels. This application could enhance the accuracy and sensitivity of diagnostic techniques, particularly in detecting early-stage diseases.

The safety profile of 2-Methoxy-6-phenylnicotinaldehyde is another important aspect to consider. Extensive toxicological studies have been conducted to evaluate its potential risks and benefits. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 2-Methoxy-6-phenylnicotinaldehyde can be achieved through various routes, depending on the desired purity and scale. One common method involves the condensation of 3-methoxypyridine with benzaldehyde followed by oxidation to form the aldehyde group. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, 2-Methoxy-6-phenylnicotinaldehyde (CAS No. 1202163-75-4) is a promising compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive building block for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.